Cas no 33511-80-7 (3-bicyclo[2.2.2]octanylmethanamine)

• Product Name: 3-bicyclo[2.2.2]octanylmethanamine
• CAS No: 33511-80-7
• MF: C₉H₁₇N
• MW: 139.23798251152
• CID: 1458108
• PubChem ID: 296937
• Update Time: 2025-04-20

3-bicyclo[2.2.2]octanylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3-bicyclo[2.2.2]octanylmethanamine
• AC1L6QVS
• 2-Aminomethylbicyclo[2.2.2]octane
• C-bicyclo[2.2.2]oct-2-yl-methylamine
• AKOS006339161
• 2-Aminomethylbicyclo[2.2.2]octane;C-bicyclo[2.2.2]oct-2-yl-methylamine;
• 33511-80-7
• 23083-63-8
• bicyclo[2.2.2]octan-2-ylmethanamine
• 1-{bicyclo[2.2.2]octan-2-yl}methanamine
• SCHEMBL22891119
• DB-082995
• {bicyclo[2.2.2]octan-2-yl}methanamine
• SCHEMBL22899252
• 2-bicyclo[2.2.2]octanylmethanamine
• EN300-260040
• DTXSID80304831

• Inchi： 1S/C9H17N/c10-6-9-5-7-1-3-8(9)4-2-7/h7-9H,1-6,10H2
• InChI Key： BJKYXIYHGINFPX-UHFFFAOYSA-N
• SMILES： NCC1CC2CCC1CC2

Computed Properties

• Exact Mass: 139.13600
• Monoisotopic Mass: 139.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 2.47170